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  4. 3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide
3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide 3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide Mallogenin-3-o-alpha-L-rhamnopyranoside is a cardenolide glycoside.
Brand Name: Vulcanchem
CAS No.: 17489-40-6
VCID: VC0105333
InChI: InChI=1S/C29H44O9/c1-14-23(32)24(33)25(34)26(37-14)38-17-6-8-27(2)16(11-17)4-5-19-22(27)20(30)12-28(3)18(7-9-29(19,28)35)15-10-21(31)36-13-15/h10,14,16-20,22-26,30,32-35H,4-9,11-13H2,1-3H3/t14-,16-,17-,18+,19+,20-,22+,23-,24+,25+,26-,27-,28+,29?/m0/s1
SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3C(CC5(C4(CCC5C6=CC(=O)OC6)O)C)O)C)O)O)O
Molecular Formula: C29H44O9
Molecular Weight: 536.7 g/mol

3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide

CAS No.: 17489-40-6

Main Products

VCID: VC0105333

Molecular Formula: C29H44O9

Molecular Weight: 536.7 g/mol

3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide - 17489-40-6

CAS No. 17489-40-6
Product Name 3β-[(6-Deoxy-α-L-mannopyranosyl)oxy]-11β,14-dihydroxy-5α-card-20(22)-enolide
Molecular Formula C29H44O9
Molecular Weight 536.7 g/mol
IUPAC Name 3-[(3S,5S,8R,9S,10S,11S,13R,17R)-11,14-dihydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
Standard InChI InChI=1S/C29H44O9/c1-14-23(32)24(33)25(34)26(37-14)38-17-6-8-27(2)16(11-17)4-5-19-22(27)20(30)12-28(3)18(7-9-29(19,28)35)15-10-21(31)36-13-15/h10,14,16-20,22-26,30,32-35H,4-9,11-13H2,1-3H3/t14-,16-,17-,18+,19+,20-,22+,23-,24+,25+,26-,27-,28+,29?/m0/s1
Standard InChIKey HFMLTKBZNAPPNY-CZJLSCGSSA-N
Isomeric SMILES C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@H](C2)CC[C@@H]4[C@@H]3[C@H](C[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)O)C)O)O)O
SMILES CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3C(CC5(C4(CCC5C6=CC(=O)OC6)O)C)O)C)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3C(CC5(C4(CCC5C6=CC(=O)OC6)O)C)O)C)O)O)O
Description Mallogenin-3-o-alpha-L-rhamnopyranoside is a cardenolide glycoside.
PubChem Compound 205115
Last Modified Nov 11 2021
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